4-[2-Methoxycarbonyl-2-(BOC-amino)ethyl]phenylboronic acid pinacol ester

• IUPAC Name: methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
• InChI: InChI=1S/C21H32BNO6/c1-19(2,3)27-18(25)23-16(17(24)26-8)13-14-9-11-15(12-10-14)22-28-20(4,5)21(6,7)29-22/h9-12,16H,13H2,1-8H3,(H,23,25)
• InChI Key: OGZJASWLLYAZIA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)CC(C(=O)OC)NC(=O)OC(C)(C)C
• Molecular Formula: C21H32BNO6
• Molecular Weight: 405.3 g/mol
• CAS No.: 220587-29-1

Description

This compound is an aryl boronic acid ester that is majorly used in organic synthesis. It can be used in the transition metal-catalyzed Suzuki-Miyaura cross-coupling reaction due to its low toxicity and unique reactivity.

Molecular Structure Analysis

The molecular formula of this compound is C21H32BNO6. The IUPAC name is methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate.

Chemical Reactions Analysis

Pinacol boronic esters, such as this compound, can be used in various chemical reactions. For instance, they can be used in the functionalizing deboronation of alkyl boronic esters. They can also be used in the transition metal-catalyzed Suzuki-Miyaura cross-coupling reaction.

Scientific Research Applications

Polymer Synthesis and Functionalization

4-[2-Methoxycarbonyl-2-(BOC-amino)ethyl]phenylboronic acid pinacol ester plays a critical role in the development of functional polymers. D'Hooge et al. (2008) reported a methodology for the synthesis of methacrylamido phenylboronic acids, which are crucial for creating functional polymers, through a two-step deprotection process of pinacolato methacrylamido phenylene boronic esters. This process enables the production of boronic acid-containing methacrylamido monomers in good yields, facilitating their incorporation into polymers (D'Hooge et al., 2008).

Sensing and Detection Technologies

In the field of sensing, Miho et al. (2021) developed a highly sensitive fluorescent sensor, Anthracene-(aminomethyl)phenylboronic acid pinacol ester (AminoMePhenylBPin) SM-1, for the detection of trace amounts of water. This sensor utilizes photo-induced electron transfer (PET) for high sensitivity, showcasing the utility of boronic acid esters in environmental monitoring and analysis (Miho et al., 2021).

Oxidation-Responsive Materials

Research on oxidation-responsive materials has highlighted the importance of phenylboronic pinacol ester derivatives. Song et al. (2013) synthesized a new type of amphiphilic poly(amino ester)s that degrade completely in aqueous media via H2O2 oxidation. This study illustrates the potential of boronic ester-containing polymers in the development of responsive materials for biomedical applications, such as drug delivery systems (Song et al., 2013).

Phosphorescence and Luminescence

A remarkable discovery by Shoji et al. (2017) unveiled that simple arylboronic esters exhibit long-lived room-temperature phosphorescence in the solid state. This serendipitous finding opens new avenues for the use of boronic esters in the development of organic phosphorescent materials for optoelectronic applications (Shoji et al., 2017).

Hydrolysis Stability Concerns

The stability of phenylboronic pinacol esters under physiological conditions has been a subject of study due to their relevance in drug delivery and neutron capture therapy. Achilli et al. (2013) analyzed the hydrolysis susceptibility of these esters at physiological pH, highlighting the need for careful consideration when employing them for pharmacological purposes (Achilli et al., 2013).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pinacol boronic esters are highly valuable building blocks in organic synthesis. Therefore, future research could focus on developing more efficient synthesis methods and exploring new applications for these compounds in organic synthesis.

Mechanism of Action

Target of Action

The primary target of 4-[2-Methoxycarbonyl-2-(BOC-amino)ethyl]phenylboronic acid pinacol ester is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its target through a process known as transmetalation . In this process, the boronic ester, which is formally a nucleophilic organic group, is transferred from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The SM coupling reaction, facilitated by this compound, is a key step in the synthesis of various organic compounds . The reaction allows for the formation of carbon-carbon bonds, which are fundamental in organic chemistry and biochemistry. The downstream effects of this reaction can lead to the synthesis of a wide range of complex organic molecules.

Pharmacokinetics

The rate of this reaction is influenced by the pH and the substituents in the aromatic ring . Therefore, these factors could potentially impact the bioavailability of the compound.

Result of Action

The primary result of the action of this compound is the formation of new carbon-carbon bonds via the SM coupling reaction . This can lead to the synthesis of a variety of complex organic molecules, depending on the other reactants and conditions used in the reaction.

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the pH strongly influences the rate of hydrolysis of boronic pinacol esters . Additionally, the kinetics of the reaction is dependent on the substituents in the aromatic ring . Therefore, these factors must be carefully considered when using this compound for pharmacological or chemical synthesis purposes.